3-Bromo-4,5-difluoro-N-isopropylbenzamide

• IUPAC Name: 3-bromo-4,5-difluoro-N-propan-2-ylbenzamide
• InChI: InChI=1S/C10H10BrF2NO/c1-5(2)14-10(15)6-3-7(11)9(13)8(12)4-6/h3-5H,1-2H3,(H,14,15)
• InChI Key: CQEHYXBTANWNOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=C(C(=C1)Br)F)F
• Molecular Formula: C10H10BrF2NO
• Molecular Weight: 278.09 g/mol

Description

3-Bromo-4,5-difluoro-N-isopropylbenzamide is an organic compound with the molecular formula C10H10BrF2NO It is a derivative of benzamide, featuring bromine and fluorine substituents on the benzene ring, along with an isopropyl group attached to the amide nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4,5-difluoro-N-isopropylbenzamide typically involves the bromination and fluorination of a suitable benzamide precursor. One common method starts with the bromination of 4,5-difluoroaniline, followed by acylation with isopropyl isocyanate to form the desired benzamide derivative. The reaction conditions often involve the use of solvents like dichloromethane or acetonitrile, with catalysts such as palladium or copper to facilitate the halogenation reactions.

Industrial Production Methods

In an industrial setting, the production of 3-Bromo-4,5-difluoro-N-isopropylbenzamide may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems allows for precise control over reaction parameters, leading to higher yields and purity of the final product. The scalability of the process is achieved through optimization of reaction times, temperatures, and reagent concentrations.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4,5-difluoro-N-isopropylbenzamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms on the benzene ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized to form corresponding N-oxides or reduced to amines.

Coupling Reactions: It can participate in Suzuki-Miyaura and Heck coupling reactions to form carbon-carbon bonds with other aromatic or aliphatic compounds.

Common Reagents and Conditions

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents (e.g., DMF, DMSO).

Oxidation: Oxidizing agents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (mCPBA).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Coupling: Palladium catalysts (e.g., Pd(PPh3)4) with bases like potassium carbonate (K2CO3) in solvents such as toluene or ethanol.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield aniline derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

3-Bromo-4,5-difluoro-N-isopropylbenzamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Materials Science: The compound is utilized in the development of advanced materials, such as polymers and liquid crystals, due to its unique electronic properties.

Biological Studies: Researchers use it to study the effects of halogenated benzamides on biological systems, including their potential as antimicrobial or anticancer agents.

Chemical Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules, facilitating the exploration of new chemical reactions and pathways.

Mechanism of Action

The mechanism of action of 3-Bromo-4,5-difluoro-N-isopropylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine and fluorine atoms enhance the compound’s binding affinity and selectivity, allowing it to modulate the activity of its targets. The isopropyl group contributes to the compound’s lipophilicity, facilitating its passage through cell membranes and increasing its bioavailability.

Comparison with Similar Compounds

Similar Compounds

• 3-Bromo-4-fluoro-N-isopropylbenzamide
• 4-Bromo-3,5-difluoroanisole
• 1-Bromo-4,5-difluoro-2-methylbenzene

Uniqueness

3-Bromo-4,5-difluoro-N-isopropylbenzamide is unique due to the presence of both bromine and fluorine atoms on the benzene ring, which imparts distinct electronic and steric properties. These features enhance its reactivity and make it a valuable intermediate for the synthesis of diverse organic compounds. Additionally, the isopropyl group attached to the amide nitrogen provides increased stability and lipophilicity compared to similar compounds.